Cas no 329059-82-7 (<br>2,3-dimethyl-7,8,9,10-tetrahydrothieno[2',3':4,5]pyrimido[1,2-a]azepin-4(6H )-one)

• Product Name: <br>2,3-dimethyl-7,8,9,10-tetrahydrothieno[2',3':4,5]pyrimido[1,2-a]azepin-4(6H )-one
• CAS No: 329059-82-7
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• CID: 3055749
• PubChem ID: 534287
• Update Time: 2025-04-21

<br>2,3-dimethyl-7,8,9,10-tetrahydrothieno[2',3':4,5]pyrimido[1,2-a]azepin-4(6H )-one Chemical and Physical Properties

Names and Identifiers

• <br>2,3-dimethyl-7,8,9,10-tetrahydrothieno[2',3':4,5]pyrimido[1,2-a]azepin-4(6H )-one
• 329059-82-7
• 4,5-DIMETHYL-6-THIA-1,8-DIAZATRICYCLO[7.5.0.0(3),?]TETRADECA-3(7),4,8-TRIEN-2-ONE
• BRD-K52792869-001-07-9
• 2,3-Dimethyl-7,8,9,10-tetrahydrothieno[2',3':4,5]pyrimido[1,2-a]azepin-4(6H)-one #
• MLS000526678
• 2,3-dimethyl-7,8,9,10-tetrahydrothieno[2',3':4,5]pyrimido[ 1,2-a]azepin-4(6h)-one
• AH-262/32338039
• Oprea1_209054
• 2,3-Dimethyl-7,8,9,10-tetrahydrothieno[2',3':4,5]pyrimido[1,2-a]azepin-4(6H)-one
• 4,5-dimethyl-6-thia-1,8-diazatricyclo[7.5.0.03,7]tetradeca-3(7),4,8-trien-2-one
• 2,3-DIMETHYL-7,8,9,10-TETRAHYDROTHIENO(2',3':4,5)PYRIMIDO(1,2-A)AZEPIN-4(6H)-ONE
• SMR000117152
• SPFVRIGOQYHRIH-UHFFFAOYSA-N
• STK279818
• 2,3-Dimethyl-6,7,8,9-tetrahydro-5H-1-thia-4a,10-diaza-cyclohepta[f]inden-4-one
• AKOS000531045
• Oprea1_458935
• Thieno[2,3-d]-azepino[1,2-a]pyrimidin-4(6H)-one, 7,8,9,10-tetyrahydro-2,3-dimethyl-
• CHEMBL1496961
• AG-690/32528018
• HMS2184N14

• Inchi： 1S/C13H16N2OS/c1-8-9(2)17-12-11(8)13(16)15-7-5-3-4-6-10(15)14-12/h3-7H2,1-2H3
• InChI Key： SPFVRIGOQYHRIH-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2=C1N=C1CCCCCN1C2=O

Computed Properties

• Exact Mass: 248.09833431g/mol
• Monoisotopic Mass: 248.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 60.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines